Cas no 134981-93-4 (kaempferol 3-O-beta-glucoside-7-O-beta-glucuronide)

• Product Name: kaempferol 3-O-beta-glucoside-7-O-beta-glucuronide
• CAS No: 134981-93-4
• MF: C₂₇H₂₈O₁₇
• MW: 624.501029968262
• CID: 2045641
• Update Time: 2025-04-21

kaempferol 3-O-beta-glucoside-7-O-beta-glucuronide Chemical and Physical Properties

Names and Identifiers

• kaempferol 3-O-beta-glucoside-7-O-beta-glucuronide

• Inchi： 1S/C27H28O17/c28-7-13-15(31)17(33)20(36)27(42-13)43-23-16(32)14-11(30)5-10(6-12(14)41-22(23)8-1-3-9(29)4-2-8)40-26-21(37)18(34)19(35)24(44-26)25(38)39/h1-6,13,15,17-21,24,26-31,33-37H,7H2,(H,38,39)
• InChI Key： HTMJVMKHYFSKAO-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OC2C(=O)C3C(=CC(=CC=3O)OC3C(O)C(O)C(O)C(C(=O)O)O3)OC=2C2C=CC(O)=CC=2)O1

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 44
• XLogP3: -1.398

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-7-O-glucuronides